3-(3,4-dimethoxyphenyl)-5-(1-naphthylmethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-(naphthalen-1-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H18N2O3/c1-24-18-11-10-16(12-19(18)25-2)21-22-20(26-23-21)13-15-8-5-7-14-6-3-4-9-17(14)15/h3-12H,13H2,1-2H3
• InChI Key: DBBZVEYONUTBTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-5-(1-naphthylmethyl)-1,2,4-oxadiazole, commonly known as DNO, is a heterocyclic organic compound that has been widely studied for its potential applications in various fields. DNO is a derivative of oxadiazole and has a unique structure that makes it an interesting molecule for scientific research.

Scientific Research Applications

DNO has been studied for its potential applications in various fields, including optoelectronics, materials science, and medicinal chemistry. In optoelectronics, DNO has been used as a fluorescent probe for detecting metal ions. In materials science, DNO has been incorporated into organic light-emitting diodes (OLEDs) to improve their performance. In medicinal chemistry, DNO has been studied for its potential anticancer and antimicrobial properties.

Mechanism of Action

The mechanism of action of DNO is not fully understood, but it is believed to involve the inhibition of enzymes or proteins that are involved in cell proliferation or microbial growth. DNO has been shown to inhibit the growth of various cancer cell lines and bacteria, suggesting that it may have a broad-spectrum antimicrobial and anticancer activity.
Biochemical and Physiological Effects:
DNO has been shown to have a low toxicity and is generally well-tolerated in animal models. In vitro studies have shown that DNO can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of bacteria. DNO has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using DNO in lab experiments is its unique structure, which makes it an interesting molecule for scientific research. DNO is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of using DNO in lab experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on DNO. One area of interest is the development of DNO-based materials for optoelectronics and sensing applications. Another area of interest is the exploration of DNO's potential as an anticancer and antimicrobial agent. Additionally, further studies are needed to understand the mechanism of action of DNO and to optimize its properties for various applications.

Synthesis Methods

The synthesis of DNO involves the reaction between 3-(3,4-dimethoxyphenyl)-1-propargylamine and 1-naphthaldehyde in the presence of acetic acid and sodium acetate. The reaction results in the formation of DNO, which can be purified using column chromatography. The yield of DNO is typically around 50%.